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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the purity and commercially available

grades of 7-Tridecanone (CAS No. 462-18-0), a key intermediate in various chemical

syntheses. This document outlines the typical purity levels offered by commercial suppliers,

details the analytical methodologies for purity determination, and presents a generalized

workflow for quality assessment.

Purity and Commercial Grades of 7-Tridecanone
7-Tridecanone, also known as dihexyl ketone or enanthone, is available from various chemical

suppliers in several grades. The purity of these grades is typically determined by gas

chromatography (GC). A summary of commercially available grades is presented in Table 1.

Supplier Grade/Purity Level Analytical Method Reference

Tokyo Chemical

Industry (TCI)
>97.0% GC [1][2][3]

Sigma-Aldrich 97% -

Various Suppliers 95%, 96%-98%, 99% -

Chungking Joyinchem

Co., Ltd.
99.00% -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b047724?utm_src=pdf-interest
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_7_Tridecanol_in_Complex_Mixtures_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W578187/7-Tridecanol-COA-1016019-MedChemExpress.pdf
https://www.thegoodscentscompany.com/data/rw1019111.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Commercially Available Grades of 7-Tridecanone

It is important to note that the provided purity levels are typical and may vary between batches.

For applications requiring stringent quality control, it is recommended to obtain a batch-specific

Certificate of Analysis (CoA) from the supplier.

Experimental Protocols for Purity Determination
The primary analytical method for determining the purity of 7-Tridecanone is gas

chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS). Below is a representative protocol for the determination of 7-Tridecanone
purity by GC-FID, based on established methods for ketones and other long-chain aliphatic

compounds.

Principle
A sample of 7-Tridecanone is dissolved in a suitable solvent and injected into a gas

chromatograph. The components of the sample are separated based on their volatility and

interaction with the stationary phase of the GC column. The eluted components are detected by

a flame ionization detector, and the resulting peak areas are used to calculate the percentage

purity of the 7-Tridecanone.

Apparatus and Reagents
Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID) and a suitable

capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

Injector: Split/splitless injector.

Data Acquisition System: To record and integrate the chromatogram.

Solvent: High-purity acetone or hexane.

7-Tridecanone Standard: A reference standard of known high purity.

Carrier Gas: Helium or Nitrogen, high purity.

FID Gases: Hydrogen and Air, high purity.
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Chromatographic Conditions
Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial Temperature: 100 °C, hold for 2 minutes.

Ramp Rate: 10 °C/min to 280 °C.

Final Temperature: 280 °C, hold for 10 minutes.

Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

Injection Volume: 1 µL.

Split Ratio: 50:1.

Procedure
Standard Preparation: Prepare a standard solution of 7-Tridecanone (approximately 1

mg/mL) in the chosen solvent.

Sample Preparation: Accurately weigh a sample of the commercial 7-Tridecanone and

dissolve it in the chosen solvent to achieve a similar concentration to the standard solution.

Injection: Inject the standard and sample solutions into the GC.

Data Analysis:

Identify the peak corresponding to 7-Tridecanone in the chromatogram based on the

retention time of the standard.

Integrate the peak areas of all components in the chromatogram.

Calculate the purity of the 7-Tridecanone sample using the area percent method:
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Purity (%) = (Area of 7-Tridecanone Peak / Total Area of all Peaks) x 100

For more definitive identification of impurities, Gas Chromatography-Mass Spectrometry (GC-

MS) can be employed. The mass spectra of the impurity peaks can be compared to spectral

libraries for identification.

Experimental Workflow for Purity Determination
The following diagram illustrates a typical workflow for the determination of the purity of a

commercial 7-Tridecanone sample by Gas Chromatography.
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Caption: Workflow for Purity Determination of 7-Tridecanone by GC-FID.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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